Cas no 1261888-91-8 (Methyl 4-(3-bromo-5-hydroxyphenyl)thiophene-2-carboxylate)
1261888-91-8 structure
Product Name:Methyl 4-(3-bromo-5-hydroxyphenyl)thiophene-2-carboxylate
CAS No:1261888-91-8
MF:C12H9BrO3S
MW:313.167061567307
MDL:MFCD18316122
CID:2761445
PubChem ID:53221845
Update Time:2025-04-21
Methyl 4-(3-bromo-5-hydroxyphenyl)thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- DTXSID20686441
- 1261888-91-8
- MFCD18316122
- 3-BROMO-5-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]PHENOL
- 3-Bromo-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%
- Methyl 4-(3-bromo-5-hydroxyphenyl)thiophene-2-carboxylate
-
- MDL: MFCD18316122
- Inchi: 1S/C12H9BrO3S/c1-16-12(15)11-4-8(6-17-11)7-2-9(13)5-10(14)3-7/h2-6,14H,1H3
- InChI Key: SCGJAPWHLFJYLN-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1)C1=CSC(C(=O)OC)=C1)O
Computed Properties
- Exact Mass: 311.94558Da
- Monoisotopic Mass: 311.94558Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 74.8Ų
Methyl 4-(3-bromo-5-hydroxyphenyl)thiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB322328-5 g |
3-Bromo-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%; . |
1261888-91-8 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB322328-5g |
3-Bromo-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%; . |
1261888-91-8 | 95% | 5g |
€1159.00 | 2025-04-21 |
Methyl 4-(3-bromo-5-hydroxyphenyl)thiophene-2-carboxylate Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
1261888-91-8 (Methyl 4-(3-bromo-5-hydroxyphenyl)thiophene-2-carboxylate) Related Products
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- 874827-18-6(2-Thiophenecarboxylic acid, 3-(3-hydroxyphenyl)-, methyl ester)
- 1261927-36-9(5-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid)
- 1261892-16-3(Methyl 4-(3-formyl-4-hydroxyphenyl)thiophene-2-carboxylate)
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- 1261896-68-7(Methyl 4-(4-hydroxy-3-methylphenyl)thiophene-2-carboxylate)
- 91635-19-7(2-Thiophenecarboxylic acid, 4-bromophenyl ester)
- 1261898-34-3(3-[5-(Methoxycarbonyl)thiophen-3-YL]-5-methoxybenzoic acid)
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